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Compound of Interest |

2-Benzyloxy-5-
Compound Name: methylphenylboronic acid pinacol

ester

Cat. No.: B598487

In-Depth Technical Guide: 2-Benzyloxy-5-
methylphenylboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
physicochemical properties, and synthetic applications of 2-Benzyloxy-5-
methylphenylboronic acid pinacol ester. This document is intended to serve as a valuable
resource for professionals in the fields of chemical research and drug development.

Introduction

2-Benzyloxy-5-methylphenylboronic acid pinacol ester is a versatile organoboron
compound utilized as a building block in modern organic synthesis. Its structure, featuring a
benzyloxy-protected phenol and a methyl group on the aromatic ring, coupled with the robust
and highly functional pinacol boronic ester, makes it a key intermediate for the synthesis of
complex organic molecules. The primary application of this reagent lies in palladium-catalyzed
Suzuki-Miyaura cross-coupling reactions, a cornerstone of carbon-carbon bond formation in the
pharmaceutical and materials science industries.

Commercial Availability
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2-Benzyloxy-5-methylphenylboronic acid pinacol ester is available from a number of
chemical suppliers catering to the research and development sector. It is important to note that
this compound is often supplied as a research chemical, and as such, comprehensive
analytical data may not always be readily provided by all vendors. For instance, Sigma-Aldrich
offers this product as part of its "AldrichCPR" collection of unique chemicals and explicitly
states that they do not collect analytical data, selling the product "as-is"[1]. Researchers
should, therefore, consider in-house quality assessment upon acquisition.

Table 1: Commercial Supplier Information

Molecular Weight (

Supplier CAS Number Molecular Formula

g/mol )
Sigma-Aldrich[1] 1204580-85-7 C20H25BOs3 324.22
Fisher Scientific[2] 1204580-85-7 C20H25B0s3 324.22
Parchem[3] 1204580-85-7 C20H25B0Os3 324.22
Shanghai Amole
Biotechnology Co., 1204580-85-7 C20H25BOs3 324.22

Ltd.[4]

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for 2-Benzyloxy-5-
methylphenylboronic acid pinacol ester is presented below.

Table 2: Physicochemical and Safety Properties
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Property Value
2-(benzyloxy)-5-methylphenyl]-4,4,5,5-
UPAC Name tet(rame:/hyl-):/L),3,2-dioxyazorol);31e
Appearance Solid[1]
Cclcec(OCc2ccecec2)c(cl)B30C(C)(C)C(C
SMILES (C)Os[l(] )e(cl) (C)(C)C(C)
InChl Key VEPULHNEQKEFFW-UHFFFAOYSA-N[1]
Hazard Pictograms GHSO07 (Harmful)[1]
Signal Word Warning[1]
Hazard Statements H319 (Causes serious eye irritation)[1]
Precautionary Statements P264, P280, P305+P351+P338, P337+P313[1]
Storage Class 11 (Combustible Solids)[1]

Experimental Protocols

While a specific, published experimental protocol for the synthesis and use of 2-Benzyloxy-5-
methylphenylboronic acid pinacol ester is not readily available, the following sections detail
generalized and widely accepted procedures for the synthesis of analogous arylboronic acid
pinacol esters and their subsequent use in Suzuki-Miyaura cross-coupling reactions.

Synthesis of Arylboronic Acid Pinacol Esters via
Miyaura Borylation

The Miyaura borylation is a common and efficient method for the synthesis of arylboronic acid
pinacol esters from aryl halides.

General Procedure:

e In adry, inert atmosphere glovebox or Schlenk line, a reaction vessel is charged with the aryl
halide (1.0 equiv), bis(pinacolato)diboron (Bzpinz) (1.1-1.5 equiv), a palladium catalyst (e.qg.,
Pd(dppf)Clz; 2-5 mol%), and a base (e.g., potassium acetate, KOAc; 3.0 equiv).
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e Anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene) is added.

e The reaction mixture is heated (typically 80-100 °C) and stirred for 2-24 hours. The reaction
progress is monitored by an appropriate analytical technique such as TLC or GC-MS.

» Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent
(e.g., ethyl acetate), and washed with water and brine.

e The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under
reduced pressure.

e The crude product is purified by flash column chromatography on silica gel to yield the pure
arylboronic acid pinacol ester.

é Reactants h

Bis(pinacolato)diboron
(B2pinz)

N

Aryl Halide
(Ar-X)

.
-

Reagents A

Solvent
(e.g., Dioxane)

g

Base
(e.g., KOAc)

Pd Catalyst
(e.g., Pd(dppf)Cl2)
- J

Click to download full resolution via product page

Caption: General workflow for Miyaura borylation.
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Suzuki-Miyaura Cross-Coupling Reaction

2-Benzyloxy-5-methylphenylboronic acid pinacol ester serves as the organoboron coupling
partner in the Suzuki-Miyaura reaction to form a new carbon-carbon bond with an organic
halide or triflate.

General Procedure:

e In adry, inert atmosphere glovebox or Schlenk line, a reaction vessel is charged with the
organic halide or triflate (Ar-X, 1.0 equiv), 2-Benzyloxy-5-methylphenylboronic acid
pinacol ester (1.1-1.5 equiv), a palladium catalyst (e.g., Pd(PPhs)s; 2-5 mol%), and an
agueous solution of a base (e.g., 2M Na2COs or K2COs; 2.0-3.0 equiv).

e Adegassed organic solvent (e.g., toluene, 1,4-dioxane, or DME) is added.

e The biphasic mixture is heated (typically 80-100 °C) and stirred vigorously for 2-18 hours,
with reaction progress monitored by TLC or GC-MS.

 After cooling to room temperature, the layers are separated, and the agueous phase is
extracted with an organic solvent (e.g., ethyl acetate).

e The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate,
filtered, and concentrated under reduced pressure.

e The crude product is purified by flash column chromatography on silica gel to afford the
desired biaryl product.
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Suzuki-Miyaura Catalytic Cycle
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Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Conclusion

2-Benzyloxy-5-methylphenylboronic acid pinacol ester is a valuable, commercially
available reagent for synthetic chemists, particularly for applications in Suzuki-Miyaura cross-
coupling reactions. While detailed analytical specifications from suppliers may be limited, its
utility in the synthesis of complex molecules is well-established through analogy to other
arylboronic acid pinacol esters. The generalized protocols and diagrams provided herein offer a
practical framework for the successful application of this compound in a research and
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development setting. It is strongly recommended that end-users conduct their own quality
control measures to ensure the material's suitability for their specific synthetic needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [commercial availability of 2-Benzyloxy-5-
methylphenylboronic acid pinacol ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b598487#commercial-availability-of-2-benzyloxy-5-
methylphenylboronic-acid-pinacol-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

